Cas no 50451-63-3 ( )

• Product Name: &nbsp
• CAS No: 50451-63-3
• MF: C₂₈H₄₈O₄
• MW: 448.678329467773
• CID: 933754
• PubChem ID: 335556
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,2,7,7,12,12,17,17-octamethyl-21,22,23,24-tetraoxapentacyclo<16.2.1.13,6.18,11.113,16>tetracosane
• NSC345689
• 50451-63-3
• SCHEMBL23163977
• NSC-345689
• DTXSID80319460
• &nbsp;

• Inchi： 1S/C28H48O4/c1-25(2)17-9-11-19(29-17)26(3,4)21-13-15-23(31-21)28(7,8)24-16-14-22(32-24)27(5,6)20-12-10-18(25)30-20/h17-24H,9-16H2,1-8H3
• InChI Key： DPCOSXVVGHPESL-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(C)(C)C1CCC(C(C)(C)C3CCC(C(C)(C)C4CCC(C2(C)C)O4)O3)O1

Computed Properties

• Exact Mass: 448.35544
• Monoisotopic Mass: 448.35526001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92